![molecular formula C11H20O B2993612 2,3,7-Trimethyl-octa-1,6-dien-3-ol CAS No. 103983-82-0](/img/structure/B2993612.png)
2,3,7-Trimethyl-octa-1,6-dien-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2,3,7-Trimethyl-octa-1,6-dien-3-ol” is also known as Hotrienol . It has a molecular weight of 152.2334 . It is a colorless to pale yellow liquid with a greasy smell . It is soluble in organic solvents such as alcohol, ether, and ester, but insoluble in water .
Synthesis Analysis
This compound can be prepared through synthetic chemical methods . A common method of preparation involves reacting fatty acids with certain reducing agents, followed by dehydration and deoxygenation processes to generate the compound .Molecular Structure Analysis
The IUPAC Standard InChI for this compound isInChI=1S/C10H16O/c1-5-10 (4,11)8-6-7-9 (2)3/h5-7,11H,1-2,8H2,3-4H3/b7-6+
. The 3D structure of the compound can be viewed using Java or Javascript . Physical And Chemical Properties Analysis
The compound has a molecular weight of 152.2334 . It is a colorless to pale yellow liquid and has a greasy smell . It is soluble in organic solvents such as alcohol, ether, and ester, but insoluble in water .Scientific Research Applications
Materials Science and Organic Electronics
- Semiconducting Properties of Organic Materials : Research into oligo(2,6-naphthalene)s and their semiconducting properties for potential use in organic electronics has revealed that certain organic compounds, including those with similar structures to 2,3,7-Trimethyl-octa-1,6-dien-3-ol, exhibit good thermal stability and photophysical properties suitable for organic thin-film transistors (OTFTs) (Tian et al., 2014).
Organic Chemistry and Synthesis
- Organocopper(I) Species Reactions : The behavior of functionally substituted α-allenic alcohol derivatives towards organocopper(I) species demonstrates the complexity and versatility of organic synthesis reactions involving compounds with similar structures to 2,3,7-Trimethyl-octa-1,6-dien-3-ol (Kleijn & Vermeer, 1985).
Polymer Research
- Self-Healing Polymers : A study on self-healing polymers based on eugenol, which shares functional group similarities with 2,3,7-Trimethyl-octa-1,6-dien-3-ol, highlights the potential of renewable resources in creating polymers with self-healable behavior under UV light irradiation. This research suggests avenues for developing environmentally friendly materials with enhanced durability and longevity (Cheng et al., 2016).
properties
IUPAC Name |
2,3,7-trimethylocta-1,6-dien-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O/c1-9(2)7-6-8-11(5,12)10(3)4/h7,12H,3,6,8H2,1-2,4-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPUBJKWMVWSKFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCCC(C)(C(=C)C)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,7-Trimethyl-octa-1,6-dien-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.